Cas no 156510-97-3 (zeta-Cyclodextrin)

• Product Name: zeta-Cyclodextrin
• CAS No: 156510-97-3
• MF: C₆₆H₁₁₀O₅₅
• MW: 1783.54662847519
• CID: 4669618
• PubChem ID: 162394186
• Update Time: 2024-03-01

zeta-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

• zeta-Cyclodextrin

• Inchi： 1S/C66H110O55/c67-1-12-45-23(78)34(89)56(100-12)112-46-13(2-68)102-58(36(91)25(46)80)114-48-15(4-70)104-60(38(93)27(48)82)116-50-17(6-72)106-62(40(95)29(50)84)118-52-19(8-74)108-64(42(97)31(52)86)120-54-21(10-76)110-66(44(99)33(54)88)121-55-22(11-77)109-65(43(98)32(55)87)119-53-20(9-75)107-63(41(96)30(53)85)117-51-18(7-73)105-61(39(94)28(51)83)115-49-16(5-71)103-59(37(92)26(49)81)113-47-14(3-69)101-57(111-45)35(90)24(47)79/h12-99H,1-11H2/t12-,13-,14-,15-,16-,17-,18-,19?,20?,21-,22-,23-,24-,25+,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45?,46?,47-,48-,49-,50-,51-,52-,53-,54-,55-,56?,57?,58-,59-,60-,61-,62-,63-,64-,65-,66-/m1/s1
• InChI Key： FRRXZRMDESZTKD-HQHYJCQHSA-N
• SMILES： O1C2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H](C(CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H](C(CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@@H](C([C@@H](CO)O2)OC2[C@@H]([C@H](C1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 1782.5810576g/mol
• Monoisotopic Mass: 1782.5810576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 33
• Hydrogen Bond Acceptor Count: 55
• Heavy Atom Count: 121
• Rotatable Bond Count: 11
• Complexity: 2460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 49
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -23.6
• Topological Polar Surface Area: 871Ų

Experimental Properties

• Density: 1.624±0.06 g/cm3 (20 ºC 760 Torr),